2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide

• Molecular Formula: C21H23FN4O2S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 2-[[5-[1-(4-ethylphenoxy)ethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C21H23FN4O2S/c1-4-15-9-11-16(12-10-15)28-14(2)20-24-25-21(26(20)3)29-13-19(27)23-18-8-6-5-7-17(18)22/h5-12,14H,4,13H2,1-3H3,(H,23,27)
• InChI Key: MKJSKLBFYDYUHE-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OC(C)C2=NN=C(N2C)SCC(=O)NC3=CC=CC=C3F

Description

2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research. This compound is known to have various biochemical and physiological effects, making it a promising candidate for research in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of 2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide involves the inhibition of specific enzymes and pathways that are involved in the development and progression of various diseases. This compound has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression and have been implicated in the development of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide in lab experiments include its potent activity against specific enzymes and pathways, its ability to induce cell cycle arrest and apoptosis in cancer cells, and its potential use in the treatment of various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several future directions for research on 2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide. These include further studies on its mechanisms of action, potential use in combination with other drugs, and its potential use in the treatment of other diseases. Additionally, further research is needed to fully understand its potential side effects and toxicity in humans.

Synthesis Methods

The synthesis of 2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide involves the reaction of 2-fluoroaniline with 2-bromo-N-(4-ethylphenyl)acetamide to form N-(2-fluorophenyl)-2-(4-ethylphenylamino)acetamide. This compound is then reacted with sodium hydride and 5-(4-chlorobutan-1-yl)-4-methyl-1,2,4-triazole-3-thiol to form the final product.

Scientific Research Applications

2-({5-[1-(4-ethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2-fluorophenyl)acetamide has been extensively studied for its potential use in the treatment of various diseases. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders.